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Compound of Interest

Compound Name: 3-Methylpiperidine

Cat. No.: B147322

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and Material Safety
Data Sheet (MSDS) information for 3-Methylpiperidine. The following sections detail the
hazards, protective measures, emergency procedures, and physical and chemical properties of
this compound, presented in a format tailored for laboratory and drug development
professionals.

Chemical Identification and Physical Properties

3-Methylpiperidine, also known as 3-Pipecoline, is a cyclic secondary amine with the chemical
formula CeH13N.[1] It is a colorless to pale yellow liquid with a characteristic amine-like odor.[2]
[3] Itis less dense than water and is fully miscible with water.[3][4][5]

Table 1: Physical and Chemical Properties of 3-Methylpiperidine
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Property Value Source(s)
Molecular Formula CeHisN [2][3]
Molecular Weight 99.17 g/mol [21[6]1[7]
CAS Number 626-56-2 [2][8]
EC Number 210-953-6 [4][9]
Appearance Colorless to pale yellow liquid [2][3]
Odor Amine-like [3]
Boiling Point 123-126 °C [319]
Melting Point -24 °C [3]
Flash Point 8°C/46.4 °F [31[8]
Density 0.845 g/cm? at 25 °C [419]

Vapor Density (Air=1)

3.42

[4]

Water Solubility

Fully miscible

[3]4]

Refractive Index

n20/D 1.447

[9]

Hazard Identification and GHS Classification

3-Methylpiperidine is classified as a hazardous chemical.[8] It is a highly flammable liquid and
vapor.[4][9] It is harmful if swallowed, causes skin irritation, and serious eye irritation, and may
cause respiratory irritation.[4]

Table 2: GHS Classification for 3-Methylpiperidine
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Hazard Class Category Hazard Statement Source(s)
H225: Highly

Flammable Liquids 2 flammable liquid and [419]
vapor

H302: Harmful if

Acute Toxicity, Oral 4 [4]
swallowed

Skin H315: Causes skin

: - 2 N [41[°]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

L 2 N [41[°]

Damage/Eye Irritation eye irritation
Specific Target Organ
Toxicity - Single 3 H335: May cause e
Exposure (Respiratory respiratory irritation

tract irritation)

Signal Word: Danger[4][9]
Hazard Pictograms:

e GHSO02: Flame[4]

e GHSO7: Exclamation Mark[4]

Safe Handling and Storage Protocols

Proper handling and storage of 3-Methylpiperidine are crucial to ensure the safety of
laboratory personnel and to maintain the integrity of the compound.

Handling

e Ventilation: Handle only in a well-ventilated area, preferably in a chemical fume hood.

» Personal Protective Equipment (PPE): Wear protective gloves (nitrile or butyl rubber are
recommended), chemical-resistant clothing, and chemical safety goggles or a face shield. In

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.jubilantingrevia.com/uploads/files/121msds_0199GjGhs04Div.3sds3-Methylpiperidine.pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/m73001
https://www.jubilantingrevia.com/uploads/files/121msds_0199GjGhs04Div.3sds3-Methylpiperidine.pdf
https://www.jubilantingrevia.com/uploads/files/121msds_0199GjGhs04Div.3sds3-Methylpiperidine.pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/m73001
https://www.jubilantingrevia.com/uploads/files/121msds_0199GjGhs04Div.3sds3-Methylpiperidine.pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/m73001
https://www.jubilantingrevia.com/uploads/files/121msds_0199GjGhs04Div.3sds3-Methylpiperidine.pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/m73001
https://www.jubilantingrevia.com/uploads/files/121msds_0199GjGhs04Div.3sds3-Methylpiperidine.pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/m73001
https://www.jubilantingrevia.com/uploads/files/121msds_0199GjGhs04Div.3sds3-Methylpiperidine.pdf
https://www.jubilantingrevia.com/uploads/files/121msds_0199GjGhs04Div.3sds3-Methylpiperidine.pdf
https://www.benchchem.com/product/b147322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

case of inadequate ventilation, use a NIOSH/MSHA-approved respirator for organic vapors.
[8]
o Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in the work

area.[4]

e Ignition Sources: Keep away from open flames, hot surfaces, and sparks.[8] Use non-
sparking tools and take precautionary measures against static discharge by grounding and
bonding containers and equipment during transfer.[8]

Storage

» Conditions: Store in a cool, dry, and well-ventilated place.[4][8] Keep the container tightly
closed.[4][8]

e Incompatible Materials: Segregate from strong oxidizing agents, acids, acid anhydrides, and
acid chlorides.[8][10]

« Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
readily accessible in the storage and handling areas.
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Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL1340822&productDescription=3-METHYLPIPERIDINE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/121msds_0199GjGhs04Div.3sds3-Methylpiperidine.pdf
https://www.jubilantingrevia.com/uploads/files/121msds_0199GjGhs04Div.3sds3-Methylpiperidine.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1340822&productDescription=3-METHYLPIPERIDINE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1340822&productDescription=3-METHYLPIPERIDINE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/121msds_0199GjGhs04Div.3sds3-Methylpiperidine.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1340822&productDescription=3-METHYLPIPERIDINE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/121msds_0199GjGhs04Div.3sds3-Methylpiperidine.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1340822&productDescription=3-METHYLPIPERIDINE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1340822&productDescription=3-METHYLPIPERIDINE+100G&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/3-methylpiperidine-dic6146.html
https://www.benchchem.com/product/b147322?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safe handling and storage workflow.

Emergency Procedures and First Aid

Immediate and appropriate action is critical in the event of exposure or a spill.

First Aid Measures

 Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position
comfortable for breathing.[4] If the person is not breathing, give artificial respiration.[8] Seek
immediate medical attention.

o Skin Contact: In case of skin contact, immediately remove all contaminated clothing and
rinse the skin with plenty of water and soap.[4] If skin irritation occurs, get medical
advice/attention.[4]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes.[4] Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[8] Seek
immediate medical attention.[8]

 Ingestion: If swallowed, rinse the mouth with water.[4] Do NOT induce vomiting.[8] Call a
poison center or doctor/physician if you feel unwell.[4]
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First Aid Decision Tree for 3-Methylpiperidine Exposure

Exposure to 3-Methylpiperidine

FW Decision T;)ée for 3-MeMpiperidine ExNe

Inhalation Skin Contact Eye Contact Ingestion
/ A\
/ First Aidgecision Tree for 3-Methylpipé¥idine Exposure \
Move to Fresh Air Remove Contaminated Clothing Rinse Eyes with Water (15 min) Rinse Mouth
Keep at Rest Rinse Skin with Water Remove Contact Lenses Do NOT Induce Vomiting

|f irritation persists

Seek Immediate Medical Attention

Click to download full resolution via product page

First aid procedures for exposure.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide.[4] Water spray can be used to cool containers.[8]

o Unsuitable Extinguishing Media: A direct water jet may be ineffective and can spread the fire.

[2]
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» Specific Hazards: Highly flammable liquid and vapor.[4] Vapors are heavier than air and may
travel to a source of ignition and flash back.[5][10] Containers may explode when heated.[5]
[10] Combustion may produce toxic gases, including nitrogen oxides and carbon monoxide.

[4](8]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective clothing.[4][8]

Accidental Release Measures

e Personal Precautions: Evacuate the area and eliminate all ignition sources.[5] Ensure
adequate ventilation.[5] Wear appropriate personal protective equipment.[4]

o Environmental Precautions: Prevent the substance from entering drains or watercourses.[4]

o Cleanup Methods: For small spills, absorb with an inert, non-combustible material such as
sand, earth, or vermiculite.[4][5] Collect the material into a labeled container for disposal.[4]
For large spills, dike the area to contain the spill.[5]
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Spill Response Workflow for 3-Methylpiperidine

Evacuate Area
Eliminate Ignition Sources

l

Ensure Adequate Ventilation

l

Don Personal Protective Equipment (PPE)

Contain Spill
(Use inert absorbent material)

Collect Absorbed Material
into Labeled Container

Dispose of Waste According to Regulations

Decontaminate Spill Area

Click to download full resolution via product page

Workflow for responding to a spill.
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Toxicological and Ecological Information
Toxicological Information

The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[4] Acute
effects include irritation to the skin, eyes, and respiratory system.[4] It is harmful if swallowed.
[4] To date, the chronic health effects of 3-Methylpiperidine have not been fully investigated.

[4]

Table 3: Ecotoxicity Data

Test Species Result Source(s)
] 259.71 mg/L
LC50 (96 hours) Fathead minnow ) [4]
(Predicted)

Ecological Information

3-Methylpiperidine is considered to be not toxic to the aquatic environment based on
predicted data.[4] It is not readily biodegradable and has a low potential for bioaccumulation.[4]
Due to its water solubility, it is likely to be mobile in the environment.[4][8]

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[4][8]

o Conditions to Avoid: Keep away from heat, sparks, open flames, static discharge, and direct
sunlight.[4][8]

e Incompatible Materials: Strong oxidizing agents, acids, bases, acid anhydrides, and acid
chlorides.[8][10]

o Hazardous Decomposition Products: When heated to decomposition, it may emit toxic
vapors of nitrogen oxides, carbon monoxide, and carbon dioxide.[4][8]

e Hazardous Polymerization: Hazardous polymerization does not occur.[4][8]

Experimental Protocols
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Detailed experimental methodologies for the toxicological data presented in safety data sheets
are often not publicly available. The data is typically generated following standardized
guidelines from organizations such as the Organisation for Economic Co-operation and
Development (OECD) or the U.S. Environmental Protection Agency (EPA). For instance, acute
oral toxicity (LD50) is often determined using a protocol similar to OECD Test Guideline 423
(Acute Oral toxicity — Acute Toxic Class Method). Skin irritation studies generally follow
guidelines like OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion). Researchers
requiring detailed experimental protocols should refer to these standardized guidelines.

Disposal and Transportation
Disposal

Dispose of unused product and contaminated packaging in accordance with local, regional,
and national regulations.[2][4] Waste should be handled as hazardous.[2] It is recommended to
use a licensed professional waste disposal service.

Transportation

3-Methylpiperidine is regulated for transport.

Table 4: Transportation Information

Proper .
. o Hazard Packing
Regulation UN Number  Shipping Source(s)
+ Class Group
ame

AMINES,
FLAMMABLE
' 3 (Subsidiary
DOT UN2733 CORROSIVE I [8]
Hazard 8)
, N.O.S.
(Piperidine,
3-methyl-)

This guide is intended to provide comprehensive safety and handling information for 3-
Methylpiperidine for use by trained professionals. Always refer to the most current Safety
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Data Sheet (SDS) provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Methylpiperidine: A Comprehensive Technical Guide
to Safety, Handling, and MSDS Information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b147322#3-methylpiperidine-safety-handling-and-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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